2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: 2-(4,4-dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid
• InChI: InChI=1S/C13H19NO3/c1-8-10(12(15)16)17-11(14-8)9-4-6-13(2,3)7-5-9/h9H,4-7H2,1-3H3,(H,15,16)
• InChI Key: NUBKTNBHZMSNEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C2CCC(CC2)(C)C)C(=O)O

Description

2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid is a substituted oxazole derivative featuring a cyclohexyl ring with two methyl groups at the 4,4-positions and a methyl group at the 4-position of the oxazole core.

Preparation Methods

Synthesis of the Oxazole Core

The 1,3-oxazole ring can be synthesized through classical cyclization methods such as the Hantzsch oxazole synthesis , which involves the condensation of α-haloketones with amides or related nitrogen nucleophiles under mild to moderate heating conditions.

• For example, starting from an α-bromoketone derivative bearing the 4,4-dimethylcyclohexyl group, reaction with an amide or nitrile precursor under basic or neutral conditions can afford the oxazole ring system. The reaction is typically conducted in polar aprotic solvents such as dimethylformamide or acetonitrile at temperatures around 80-120 °C.

Introduction of the Carboxylic Acid Group

• The carboxylic acid at the 5-position of the oxazole ring is often introduced by hydrolysis of the corresponding ester intermediate. Esters such as ethyl or methyl oxazole-5-carboxylates are subjected to basic hydrolysis using lithium hydroxide monohydrate or sodium hydroxide in mixed solvents (tetrahydrofuran/methanol/water) at room temperature or slightly elevated temperatures (20-40 °C) for several hours (typically 4 hours).

• Following hydrolysis, acidification with dilute hydrochloric acid precipitates the free acid, which is isolated by filtration and purified by recrystallization, commonly from ethanol-water mixtures.

Incorporation of the 4,4-Dimethylcyclohexyl Substituent

• The 4,4-dimethylcyclohexyl group is typically introduced via the ketone precursor used in the α-haloketone synthesis step. The cyclohexyl ketone bearing the 4,4-dimethyl substitution is halogenated at the α-position (e.g., bromination) using reagents such as N-bromosuccinimide (NBS) in the presence of radical initiators or catalysts.

• This α-bromoketone intermediate then participates in the oxazole ring formation as described.

Representative Reaction Scheme

Step	Reaction Type	Reagents/Conditions	Product/Intermediate
1	α-Bromination of 4,4-dimethylcyclohexyl ketone	N-bromosuccinimide (NBS), solvent like CCl4 or CH2Cl2, light or radical initiator	α-Bromo-4,4-dimethylcyclohexyl ketone
2	Cyclization (Hantzsch oxazole synthesis)	Amide or nitrile precursor, polar aprotic solvent (DMF), heat (80-120 °C)	2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylate ester
3	Hydrolysis of ester to acid	LiOH·H2O, THF/MeOH/H2O mixture, room temp, 4 h	2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid

Solvent and Reagent Selection

• Solvents: Polar aprotic solvents such as dimethylformamide (DMF), tetrahydrofuran (THF), methanol, and water mixtures are preferred for hydrolysis and cyclization steps due to their ability to dissolve both organic substrates and inorganic bases.

• Bases: Lithium hydroxide monohydrate (LiOH·H2O) is commonly used for ester hydrolysis due to its strong basicity and solubility in aqueous-organic mixtures.

• Halogenating agents: N-bromosuccinimide (NBS) is favored for selective α-bromination of ketones under mild conditions.

Comparative Data Table of Preparation Parameters

Parameter	Typical Conditions	Notes
α-Bromination	NBS, CH2Cl2 or CCl4, room temp or light irradiation	Selective α-bromination, mild conditions
Oxazole ring formation	Amide + α-bromoketone, DMF, 80-120 °C, 4-6 h	Hantzsch synthesis, moderate heating
Ester hydrolysis	LiOH·H2O, THF/MeOH/H2O (2:3:1), 20-25 °C, 4 h	Mild basic hydrolysis, high yield
Acid isolation	Acidify with 1N HCl, filtration, recrystallization	Purification step, yields white crystalline acid

Research Findings and Optimization Notes

• Hydrolysis under mild conditions preserves the oxazole ring integrity and avoids ring opening or decomposition.

• Choice of solvent mixture (THF/MeOH/H2O) balances solubility of organic ester and inorganic base, improving reaction rate and yield.

• Recrystallization from 75% ethanol-water mixtures yields high purity acid suitable for further applications.

• Alternative bases such as sodium hydroxide or potassium carbonate can be used but may require optimization of reaction time and temperature.

• The cyclization step is sensitive to solvent polarity and temperature; polar aprotic solvents and controlled heating favor higher yields.

Chemical Reactions Analysis

Types of Reactions

2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups, leading to the formation of new compounds.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic applications.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Core Structural Variations

Key structural differences among oxazole-carboxylic acid derivatives lie in substituent groups, which influence physicochemical properties and reactivity:

Compound Name	Substituents (Oxazole Positions)	Key Functional Groups	CAS Number	Reference
2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid	4-methyl, 2-(4,4-dimethylcyclohexyl)	Carboxylic acid, bulky cyclohexyl	N/A	Target Compound
4-Methyl-1,3-oxazole-5-carboxylic acid	4-methyl	Carboxylic acid	2510-32-9
2,4-Dimethyl-1,3-oxazole-5-carboxylic acid	2,4-dimethyl	Carboxylic acid	2510-37-4
2-Chloro-4-methyloxazole-5-carboxylic acid	4-methyl, 2-chloro	Carboxylic acid, chlorine	1558276-80-4
5-Methyl-2-phenyloxazole-4-carboxylic acid	5-methyl, 2-phenyl	Carboxylic acid, aromatic ring	18735-74-5

Key Observations :

• Cyclohexyl Substituent : The target compound’s 4,4-dimethylcyclohexyl group introduces significant steric bulk and lipophilicity compared to smaller alkyl or aryl groups (e.g., phenyl in or methyl in ). This may enhance membrane permeability but reduce solubility in polar solvents.
• Halogenation : Chlorine substitution (as in ) increases electronegativity and may improve binding interactions in biological systems.
• Carboxylic Acid Position : The 5-carboxylic acid group is conserved across analogs, enabling hydrogen bonding and derivatization into esters or amides.

Physicochemical Properties

Property	Target Compound (Inferred)	4-Methyl-1,3-oxazole-5-carboxylic acid	2,4-Dimethyl-1,3-oxazole-5-carboxylic acid
Molecular Weight	~265.3 g/mol (estimated)	127.10 g/mol	141.14 g/mol
Melting Point	Likely >200°C (bulky substituent)	239–240°C	Not reported
Solubility	Low in water (high lipophilicity)	Moderate (polar carboxylic acid)	Moderate to low
LogP (Lipophilicity)	~3.5 (estimated)	~0.5	~1.2

Notes:

• The cyclohexyl group in the target compound increases molecular weight and logP, suggesting enhanced lipid solubility compared to simpler analogs .
• Higher melting points are observed in analogs with strong intermolecular hydrogen bonding (e.g., carboxylic acid in ).

Research Findings and Comparative Analysis

Reactivity and Stability

• Hydrogen Bonding : Carboxylic acid analogs exhibit strong hydrogen-bonding capacity, critical for crystallinity (e.g., SHELX-refined structures ).
• Steric Effects : The cyclohexyl group in the target compound may hinder nucleophilic attack at the oxazole ring, increasing stability under acidic/basic conditions compared to less-substituted analogs .

Biological Activity

2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies, along with data tables summarizing key findings from various studies.

Chemical Structure and Properties

The chemical structure of 2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid can be represented as follows:

• Molecular Formula : C13H17NO3
• Molecular Weight : 235.28 g/mol

The oxazole ring contributes to its biological activity by serving as a pharmacophore in various therapeutic contexts.

The biological activity of this compound is primarily attributed to its interaction with specific biological targets. Research indicates that compounds with similar structures often exhibit:

• Enzyme Inhibition : Many oxazole derivatives act as inhibitors of key enzymes involved in metabolic pathways.
• Antioxidant Properties : The presence of the oxazole moiety can enhance the compound's ability to scavenge free radicals.

Pharmacological Profiles

Studies have demonstrated that 2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid exhibits several pharmacological activities:

• Antioxidant Activity : Similar compounds have shown significant free radical scavenging abilities.
• Enzyme Inhibition : Potential inhibition of xanthine oxidase has been reported, which is crucial for conditions like gout and hyperuricemia.

Study 1: Enzyme Inhibition

A study explored the xanthine oxidase inhibitory activity of various oxazole derivatives. The results indicated that certain modifications in the oxazole structure could enhance enzyme inhibition:

Compound	IC50 (µM)	Activity
2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid	TBD	Moderate
Control (Febuxostat)	0.9	High

This study suggests that while the compound shows promise, it may require further optimization to enhance its potency compared to established drugs like febuxostat .

Study 2: Antioxidant Activity

Research on antioxidant properties highlighted that derivatives of this compound can significantly reduce oxidative stress markers in vitro. The following table summarizes the antioxidant activities observed:

Compound	DPPH Scavenging Activity (%)
2-(4,4-Dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid	TBD
Standard (Ascorbic Acid)	95

These findings indicate that this compound could serve as a potential antioxidant agent in therapeutic applications .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of compounds in this class. Modifications to the cyclohexyl group and variations in the carboxylic acid moiety have been explored to enhance potency and selectivity against biological targets.

Q & A

Basic Research Questions

Q. What are the most effective synthetic routes for 2-(4,4-dimethylcyclohexyl)-4-methyl-1,3-oxazole-5-carboxylic acid, and how can yield be optimized?

• Methodological Answer : The synthesis typically involves cyclocondensation of precursors (e.g., acyl chlorides or esters) with substituted cyclohexyl amines, followed by oxazole ring formation. For example, a two-step protocol may include:

Precursor preparation : React 4,4-dimethylcyclohexanecarboxylic acid with thionyl chloride to form the acyl chloride.

Oxazole formation : Condense the acyl chloride with methyl glycinate under microwave-assisted conditions (120°C, 30 min) to enhance reaction efficiency .

• Yield Optimization : Use catalytic amounts of DMAP (4-dimethylaminopyridine) to reduce side reactions and improve regioselectivity. Monitor reaction progress via TLC (silica gel, ethyl acetate/hexane 3:7) .

Q. Which analytical techniques are critical for characterizing this compound’s purity and structural integrity?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use $^1$H NMR (500 MHz, DMSO-d6) to confirm substituent positions on the oxazole ring (e.g., methyl group at C4: δ 2.35 ppm) and cyclohexyl protons (δ 1.2–1.8 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular formula (e.g., C$_{13}$H$_{19}$NO$_3$) with ESI+ mode, targeting [M+H]$^+$ at m/z 238.1443 .
• HPLC-PDA : Assess purity (>98%) using a C18 column (acetonitrile/water gradient, 0.1% TFA) with UV detection at 254 nm .

Q. How can researchers design initial biological activity screens for this compound?

• Methodological Answer : Prioritize assays based on structural analogs (e.g., oxazole derivatives with antimicrobial or anticancer activity):

• Antimicrobial Testing : Use broth microdilution (CLSI guidelines) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains, with ciprofloxacin as a positive control .
• Enzyme Inhibition : Screen against COX-2 or EGFR kinases via fluorometric assays (IC$_{50}$ determination) .
• Cytotoxicity : Employ MTT assays on cancer cell lines (e.g., HeLa, MCF-7) at concentrations 1–100 μM .

Q. What strategies mitigate solubility challenges during in vitro assays?

• Methodological Answer :

• Co-solvent Systems : Prepare stock solutions in DMSO (≤1% v/v) and dilute in PBS containing 0.1% Tween-80 to enhance aqueous solubility .
• pH Adjustment : Use sodium bicarbonate (pH 8.5) to ionize the carboxylic acid group, improving solubility for cell-based assays .

Advanced Research Questions

Q. How do structural modifications (e.g., substituent variations) influence bioactivity?

• Methodological Answer : Conduct structure-activity relationship (SAR) studies:

• Substituent Libraries : Synthesize analogs with halogens (Cl, F) at the cyclohexyl or oxazole positions. Compare IC$_{50}$ values in enzyme assays .
• Computational Docking : Use AutoDock Vina to predict binding affinities to target proteins (e.g., COX-2). Validate with mutagenesis studies on key residues .

Q. How can contradictory data on biological activity across studies be resolved?

• Methodological Answer :

• Standardized Protocols : Replicate assays under identical conditions (e.g., cell passage number, serum concentration) to minimize variability .
• Orthogonal Assays : Confirm antimicrobial activity via time-kill kinetics and biofilm inhibition assays if initial MIC data conflicts .

Q. What computational approaches predict metabolic stability and toxicity?

• Methodological Answer :

• ADMET Prediction : Use SwissADME to estimate metabolic liabilities (e.g., CYP3A4 substrate risk). Prioritize analogs with low topological polar surface area (<90 Ų) for improved permeability .
• Toxicity Profiling : Run ProTox-II to predict hepatotoxicity and compare with in vitro hepatocyte viability data (e.g., HepG2 cells) .

Q. What experimental designs address discrepancies in solubility and bioavailability?

• Methodological Answer :

• Salt Formation : Synthesize sodium or lysine salts to enhance solubility. Characterize via XRD to confirm crystallinity and stability .
• Prodrug Strategies : Esterify the carboxylic acid group (e.g., ethyl ester) and assess hydrolysis rates in simulated gastric fluid .